Cas no 93263-96-8 (6H-Purin-6-one,1,7,8,9-tetrahydro-2-(1-pyrrolidinyl)-8-thioxo-)
93263-96-8 structure
Product Name:6H-Purin-6-one,1,7,8,9-tetrahydro-2-(1-pyrrolidinyl)-8-thioxo-
CAS No:93263-96-8
MF:C9H11N5OS
MW:237.281539201736
CID:817703
PubChem ID:135455366
Update Time:2025-04-19
6H-Purin-6-one,1,7,8,9-tetrahydro-2-(1-pyrrolidinyl)-8-thioxo- Chemical and Physical Properties
Names and Identifiers
-
- 6H-Purin-6-one,1,7,8,9-tetrahydro-2-(1-pyrrolidinyl)-8-thioxo-
- 2-pyrrolidin-1-yl-8-sulfanylidene-7,9-dihydro-3H-purin-6-one
- 2-(Pyrrolidin-1-yl)-8-sulfanylidene-3,7,8,9-tetrahydro-6H-purin-6-one
- DTXSID60394750
- 93263-96-8
- NSC527414
- NSC-527414
-
- Inchi: 1S/C9H11N5OS/c15-7-5-6(12-9(16)10-5)11-8(13-7)14-3-1-2-4-14/h1-4H2,(H3,10,11,12,13,15,16)
- InChI Key: QOGRPUYWTQBXAH-UHFFFAOYSA-N
- SMILES: S=C1NC2C(NC(=NC=2N1)N1CCCC1)=O
Computed Properties
- Exact Mass: 237.06843116g/mol
- Monoisotopic Mass: 237.06843116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 101Ų
6H-Purin-6-one,1,7,8,9-tetrahydro-2-(1-pyrrolidinyl)-8-thioxo- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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